Cas no 25927-45-1 (Pyridine, 2-[(2,4-dinitrophenyl)methyl]-4-methyl-)

• Product Name: Pyridine, 2-[(2,4-dinitrophenyl)methyl]-4-methyl-
• CAS No: 25927-45-1
• MF: C₁₃H₁₁N₃O₄
• MW: 273.244142770767
• CID: 238415
• PubChem ID: 9860313
• Update Time: 2025-04-19

Pyridine, 2-[(2,4-dinitrophenyl)methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(2,4-dinitrophenyl)methyl]-4-methyl-
• 2-[(2,4-dinitrophenyl)methyl]-4-methylpyridine
• DTXSID80432002
• 25927-45-1

• Inchi： 1S/C13H11N3O4/c1-9-4-5-14-11(6-9)7-10-2-3-12(15(17)18)8-13(10)16(19)20/h2-6,8H,7H2,1H3
• InChI Key： MHYJFIUAKFIEFH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1CC1C=C(C)C=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 273.07503
• Monoisotopic Mass: 273.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 99.17